3-Fluoro-5-(pentafluorosulfur)aniline
Overview
Description
3-Fluoro-5-(pentafluorosulfur)aniline is an organic compound with the molecular formula C6H5F6NS and a molecular weight of 237.17 g/mol . It is used for various scientific experiments due to its unique physical and chemical properties.
Molecular Structure Analysis
The InChI code for 3-Fluoro-5-(pentafluorosulfur)aniline is 1S/C6H5F6NS/c7-4-1-5(13)3-6(2-4)14(8,9,10,11)12/h1-3H,13H2 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
3-Fluoro-5-(pentafluorosulfur)aniline is a solid-crystal at ambient temperature . It is sparingly soluble in water (0.26 g/L at 25°C) .Scientific Research Applications
Pharmaceutical Intermediate
- Scientific Field : Pharmaceuticals
- Application Summary : “3-Fluoro-5-(pentafluorosulfur)aniline” is used as a pharmaceutical intermediate . It plays a role in the synthesis of benzoylthiophenes .
- Methods of Application : While the exact methods of application are not specified, pharmaceutical intermediates are typically used in the synthesis of active pharmaceutical ingredients. They undergo further chemical reactions to produce the final medicinal product .
- Results or Outcomes : Benzoylthiophenes synthesized using this compound are allosteric enhancers of agonist activity at the A1 adenosine receptor . This suggests potential applications in the development of drugs that target this receptor, although specific results or quantitative data are not provided .
Synthesis and Nucleophilic Aromatic Substitution
- Scientific Field : Organic Chemistry
- Application Summary : “3-Fluoro-5-nitro-1-(pentafluorosulfanyl)benzene”, a compound related to “3-Fluoro-5-(pentafluorosulfur)aniline”, has been synthesized in three different ways . It has been used in nucleophilic aromatic substitution reactions .
- Methods of Application : The compound was prepared as a byproduct of direct fluorination of 1,2-bis(3-nitrophenyl)disulfane, by direct fluorination of 4-nitro-1-(pentafluorosulfanyl)benzene, and by fluorodenitration of 3,5-dinitro-1-(pentafluorosulfanyl)benzene . It was then subjected to nucleophilic aromatic substitution with oxygen, sulfur, and nitrogen nucleophiles .
- Results or Outcomes : The study resulted in the production of novel (pentafluorosulfanyl)benzenes with a 3,5-disubstitution pattern . Vicarious nucleophilic substitution of the title compound with carbon, oxygen, and nitrogen nucleophiles provided 3-fluoro-5-nitro-1-(pentafluorosulfanyl)benzenes substituted in position four .
Direct Fluorination
- Scientific Field : Organic Chemistry
- Application Summary : “3-Fluoro-5-nitro-1-(pentafluorosulfanyl)benzene”, a compound related to “3-Fluoro-5-(pentafluorosulfur)aniline”, has been prepared by direct fluorination of 1,2-bis(3-nitrophenyl)disulfane .
- Methods of Application : The compound was prepared as a byproduct of direct fluorination of 1,2-bis(3-nitrophenyl)disulfane . This reaction is conducted in tens of kilogram scale in industry .
- Results or Outcomes : The study resulted in the production of novel (pentafluorosulfanyl)benzenes with a 3,5-disubstitution pattern . This suggests potential applications in the development of new agrochemicals, pharmaceuticals and advanced materials .
Safety And Hazards
properties
IUPAC Name |
3-fluoro-5-(pentafluoro-λ6-sulfanyl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F6NS/c7-4-1-5(13)3-6(2-4)14(8,9,10,11)12/h1-3H,13H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RFXWDLYDFAZNLO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)S(F)(F)(F)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5F6NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-5-(pentafluorosulfur)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]-1H-imidazole](/img/structure/B1401254.png)
